Cas no 938310-95-3 (3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde)

• Product Name: 3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde
• CAS No: 938310-95-3
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• MDL: MFCD09710954
• CID: 1092028
• Update Time: 2025-10-31

3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(2-(pyrrolidin-1-yl)ethoxy)benzaldehyde
• 3-bromo-4-(2-pyrrolidin-1-ylethoxy)benzaldehyde
• 3-BroMo-4-(2-pyrrolidinoethoxy)benzaldehyde
• 3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde

• MDL： MFCD09710954
• Inchi： 1S/C13H16BrNO2/c14-12-9-11(10-16)3-4-13(12)17-8-7-15-5-1-2-6-15/h3-4,9-10H,1-2,5-8H2
• InChI Key： XCDYQVGYDMQRNN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=CC=1OCCN1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde

Professional Introduction to 3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde (CAS No. 938310-95-3)

3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde, with the chemical formula C₁₄H₁₄BrNO, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound has garnered attention due to its versatile structural features and potential applications in the development of novel therapeutic agents. The presence of both a bromine substituent and an N-substituted pyrrolidine moiety makes it a valuable intermediate for synthetic chemists exploring new molecular architectures.

The bromine atom in 3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde serves as a crucial handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the construction of complex organic molecules, including biaryl structures that are prevalent in many pharmacologically active compounds. The 2-pyrrolidinoethoxy group, on the other hand, introduces a nitrogen-rich scaffold that can interact with biological targets through hydrogen bonding or other non-covalent interactions, enhancing the compound's potential as a drug-like molecule.

In recent years, there has been growing interest in the development of small-molecule modulators targeting neurological disorders. The structural motif of 3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde bears resemblance to certain known bioactive scaffolds that have shown promise in preclinical studies. For instance, compounds containing pyrrolidine derivatives have been investigated for their potential role in modulating neurotransmitter receptors and ion channels. The aldehyde functionality present in this compound allows for further derivatization into amides or imines, which can be essential for optimizing pharmacokinetic properties and improving binding affinity to biological targets.

One of the most compelling aspects of 3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde is its utility as a building block in fragment-based drug design. Fragment-based approaches involve the use of small, low-molecular-weight compounds as starting points for the development of lead compounds. These fragments can be screened for their ability to bind to a target protein and then chemically modified to enhance their potency and selectivity. The bromine substituent facilitates easy introduction of additional functional groups via palladium-catalyzed reactions, making it an ideal candidate for such libraries.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising candidates like 3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde. Molecular docking studies have been employed to predict the binding mode of this compound to various biological targets, including enzymes and receptors involved in diseases such as cancer and neurodegeneration. The pyrrolidinoethoxy group has been found to be particularly important in determining binding interactions, often contributing to favorable enthalpic contributions upon binding.

The synthesis of 3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde involves multi-step organic transformations that showcase modern synthetic methodologies. A common synthetic route begins with the bromination of 4-(2-hydroxyethoxy)benzaldehyde using bromine or N-bromosuccinimide (NBS). This step introduces the bromine atom at the desired position while preserving the aldehyde functionality. Subsequent nucleophilic substitution with 2-pyrrolidineamine yields the final product, demonstrating an efficient one-pot strategy that leverages readily available starting materials.

In conclusion, 3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthetic chemists and medicinal chemists alike. The combination of a reactive bromine substituent, an N-substituted pyrrolidine moiety, and an aldehyde group provides numerous opportunities for further chemical manipulation and biological evaluation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like 3-Bromo-4-(2-pyrrolidinoethoxy)benzaldehyde will undoubtedly play a crucial role in advancing drug discovery efforts.